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Compound of Interest

Compound Name: Nitromide

Cat. No.: B1662146 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Nitromide (3,5-Dinitrobenzamide), an anti-parasitic and antibacterial agent.

Adherence to these procedures is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
Nitromide (CAS No. 121-81-3) is a light yellow powder that presents the following hazards:
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.[1][2]

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[2]

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[2]

Specific Target Organ

Toxicity – Single

Exposure (Category

3), Respiratory

System

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Nitromide. The

following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/d193801
https://employees.delta.edu/facilities/_safety-data-sheets/3-5-dinitrobenzoic-acid-aldrich.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/3-5-dinitrobenzoic-acid-aldrich.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/3-5-dinitrobenzoic-acid-aldrich.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/3-5-dinitrobenzoic-acid-aldrich.pdf
https://www.benchchem.com/product/b1662146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Area of Protection Required PPE
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[2]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Respiratory Protection Dust mask or respirator

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Body Protection
Laboratory coat or protective

suit

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[2]
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Experimental Workflow: Donning and Doffing PPE
The following diagram outlines the correct sequence for putting on and taking off Personal

Protective Equipment to minimize exposure risk.

Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator 3. Goggles 4. Gloves

1. Gloves 2. Goggles 3. Lab Coat 4. Respirator
 After Handling 

 Before Handling 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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